Bis-PEG2-NHS Ester
Overview
Description
Bis-PEG2-NHS Ester is a non-cleavable 2-unit PEG linker used for antibody-agent-conjugation (ADC) . It contains two NHS ester groups and the hydrophilic PEG spacer increases its solubility in aqueous media .
Synthesis Analysis
The synthesis of Bis-PEG2-NHS Ester involves the reaction of NHS ester groups with primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The reaction occurs at pH 7-9, forming stable amide bonds .Molecular Structure Analysis
The molecular formula of Bis-PEG2-NHS Ester is C16H20N2O10 . Its molecular weight is 400.34 .Chemical Reactions Analysis
Bis-PEG2-NHS Ester reacts with primary amines (-NH2) at pH 7-9 to form stable amide bonds . This reaction is used to label proteins, amine-modified oligonucleotides, and other amine-containing molecules .Physical And Chemical Properties Analysis
Bis-PEG2-NHS Ester is a solid substance with a molecular weight of 400.3 g/mol . Its molecular formula is C16H20N2O10 . It is soluble in water .Scientific Research Applications
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Antibody-Drug Conjugates (ADCs)
- Summary : Antibody-drug conjugates are a class of therapeutics that deliver a cytotoxic drug directly to specific cells . “Bis-PEG2-NHS Ester” can be used as a linker in the synthesis of ADCs .
- Method : The NHS ester groups on the “Bis-PEG2-NHS Ester” react with primary amines on the antibody and the drug to form a covalent bond .
- Results : The resulting ADC can selectively target and kill specific cells, reducing the side effects associated with systemic administration of cytotoxic drugs .
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Labeling of Proteins and Oligonucleotides
- Summary : “Bis-PEG2-NHS Ester” can be used to label proteins and amine-modified oligonucleotides .
- Method : The NHS ester groups on the “Bis-PEG2-NHS Ester” react with primary amines on the target molecules to form a covalent bond .
- Results : The resulting labeled molecules can be used in a variety of research applications, including fluorescence imaging, protein tracking, and biomarker identification .
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Surface Modification
- Summary : “Bis-PEG2-NHS Ester” can be used to modify the surface of materials, such as nanoparticles or biosensors . The PEGylation process can increase the stability and biocompatibility of the material .
- Method : The NHS ester groups on the “Bis-PEG2-NHS Ester” react with primary amines on the surface of the material to form a covalent bond .
- Results : The resulting PEGylated surface can resist non-specific protein adsorption, which is particularly useful in biomedical applications .
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Drug Delivery
- Summary : “Bis-PEG2-NHS Ester” can be used in the development of drug delivery systems . The PEGylation process can improve the solubility and stability of the drug, and can also alter the drug’s biodistribution .
- Method : The NHS ester groups on the “Bis-PEG2-NHS Ester” react with primary amines on the drug molecule to form a covalent bond .
- Results : The resulting PEGylated drug can have improved pharmacokinetics, potentially leading to increased therapeutic efficacy .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O10/c19-11-1-2-12(20)17(11)27-15(23)5-7-25-9-10-26-8-6-16(24)28-18-13(21)3-4-14(18)22/h1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SORMJGWNAXHOFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCC(=O)ON2C(=O)CCC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
123502-57-8 |
Source
|
| Record name | Poly(oxy-1,2-ethanediyl), α-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-ω-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=123502-57-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
400.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis-PEG2-NHS Ester | |
CAS RN |
65869-63-8 |
Source
|
| Record name | 2,5-Pyrrolidinedione, 1,1′-[1,2-ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]]bis- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=65869-63-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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